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Compound of Interest

Compound Name: Tridemorph

Cat. No.: B114830

Aimed at researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the environmental profiles of the morpholine fungicide Tridemorph
and a selection of newer generation fungicides: Azoxystrobin, Boscalid, Pyraclostrobin, and
Epoxiconazole. This analysis is based on a comprehensive review of experimental data
concerning their environmental fate, ecotoxicity, and mechanisms of action on non-target
organisms.

The global imperative for food security has long necessitated the use of fungicides to mitigate
crop losses due to fungal pathogens. However, the environmental repercussions of these
chemical agents are a persistent and growing concern. This guide delves into a comparative
analysis of Tridemorph, a systemic fungicide developed in the 1960s, and a range of newer
fungicides that have been introduced with the aim of improved efficacy and, in some cases,
reduced environmental impact. The newer fungicides examined include representatives from
the strobilurin (Azoxystrobin, Pyraclostrobin), succinate dehydrogenase inhibitor (Boscalid),
and triazole (Epoxiconazole) classes.

Executive Summary

Tridemorph, a morpholine fungicide, functions by inhibiting sterol biosynthesis in fungi. While it
has been effective in controlling a range of fungal diseases, concerns have been raised
regarding its potential for reproductive toxicity and its hazardousness to aquatic life.

The newer generation fungicides included in this comparison exhibit diverse modes of action.
Azoxystrobin and Pyraclostrobin are Quinone outside inhibitors (Qols) that disrupt
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mitochondrial respiration. Boscalid is a Succinate Dehydrogenase Inhibitor (SDHI), also
targeting mitochondrial respiration but at a different complex. Epoxiconazole, a triazole
fungicide, inhibits sterol biosynthesis, similar to Tridemorph, but with a different specific
enzyme target.

Generally, these newer fungicides are applied at lower rates than Tridemorph. However, their
environmental impact profiles are varied and complex. Some exhibit high persistence in soil,
while others pose a significant risk to aquatic organisms even at low concentrations. This guide
aims to provide a data-driven comparison to aid in the informed selection and development of
fungicides with minimized environmental footprints.

Data Presentation: A Quantitative Comparison

The following tables summarize key environmental parameters for Tridemorph and the
selected newer fungicides, compiled from various scientific sources. It is important to note that
direct comparisons can be challenging due to variations in experimental conditions across
different studies.

Table 1: Environmental Fate - Soil Half-Life (DT50)

L . Typical Soil Half- Persistence
Fungicide Chemical Class ] . o
Life (DT50) in days  Classification
) ) Non-persistent to
Tridemorph Morpholine 24 - 35[1] )
Moderately Persistent
Azoxystrobin Strobilurin 5.4-11.2[2] Non-persistent
] ] Persistent to Very
Boscalid Carboxamide (SDHI) 108 - >1000]3] ]
Persistent
) o Non-persistent to
Pyraclostrobin Strobilurin 5.25 - 19.8[4][5] ]
Moderately Persistent
_ _ Non-persistent to
Epoxiconazole Triazole 2.9 - 69[6][7]

Moderately Persistent

Table 2: Ecotoxicity to Non-Target Organisms
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Aquatic
. Algae (72h Earthworm Honeybee
o Fish (96h Invertebrate
Fungicide ErC50) (14d LC50) (48h LD50)
LC50) mg/L s (48h .
mg/L mgl/kg soil p g/bee
EC50) mg/L
Data not Data not Data not
] Moderately ) ] ) ]
Tridemorph Tox Toxic readily readily readily
oxic
available available available
0.151
0.777 _ >1000
] ) ] ) (Pseudokirch o
Azoxystrobin (Zebrafish Highly Toxic ol (Eisenia >200
neriella
larvae)[8] ) fetida)
subcapitata)
4.99
0.08 .
] (Pseudokirch
~2.7 (Daphnia ) >1000
] ] neriella o
Boscalid (Rainbow magna, ) (Eisenia >100
) subcapitata, ]
Trout)[9] formulation) ) fetida)
] formulation)
[9]
) Data not Data not
Pyraclostrobi ] ) ) ) ) ) ) ]
Highly Toxic Highly Toxic Highly Toxic readily readily
n
available available
_ 0.0063
) ) 1.8 (Daphnia,
Epoxiconazol 0.5 (Rainbow (Selenastrum  Moderately
formulated ) ) >100[10]
e Trout)[10] capricornutu Toxic
product)[10]

m)[10]

Note: "Data not readily available" indicates that consistent, directly comparable quantitative

data was not found in the performed search.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are crucial for the

interpretation and replication of the presented data. The majority of these studies adhere to

internationally recognized guidelines, primarily those established by the Organisation for

Economic Co-operation and Development (OECD).
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Soil Dissipation Studies (e.g., OECD 307: Aerobic and
Anaerobic Transformation in Soil)

Objective: To determine the rate of degradation and the dissipation pathway of a fungicide in
soil under controlled laboratory conditions.

Methodology:

» Soil Selection: Representative agricultural soil is collected, sieved (typically to <2 mm), and
characterized for properties such as pH, organic carbon content, texture, and microbial
biomass.

o Test Substance Application: The fungicide, often radiolabeled (e.g., with 14C), is applied to
the soil at a concentration relevant to its agricultural use.

¢ Incubation: The treated soil is incubated in the dark at a constant temperature (e.g., 20°C)
and moisture content (e.g., 40-60% of maximum water holding capacity). For aerobic
studies, a continuous flow of air is passed through the incubation vessels. For anaerobic
studies, the soil is flooded, and the system is purged with an inert gas like nitrogen.

o Sampling and Analysis: Soil samples are taken at various time intervals. The parent
fungicide and its transformation products are extracted using appropriate solvents. The
extracts are then analyzed using techniques such as High-Performance Liquid
Chromatography (HPLC) or Gas Chromatography (GC) coupled with Mass Spectrometry
(MS) to identify and quantify the compounds.[11][12][13]

» Data Analysis: The disappearance of the parent fungicide over time is used to calculate the
dissipation half-life (DT50) using first-order kinetics.[14]

Aquatic Toxicity Testing

Fish, Acute Toxicity Test (e.g., OECD 203):[10][15][16][17][18] Objective: To determine the
concentration of a substance that is lethal to 50% of the test fish population (LC50) over a short
exposure period. Methodology:

o Test Organism: A standard fish species like Rainbow Trout (Oncorhynchus mykiss) or
Zebrafish (Danio rerio) is used.
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o Exposure: Fish are exposed to a range of concentrations of the fungicide in water for 96
hours.

o Observation: Mortalities and any abnormal effects are recorded at 24, 48, 72, and 96 hours.

e Data Analysis: The LC50 value and its 95% confidence limits are calculated.

Daphnia sp., Acute Immobilisation Test (e.g., OECD 202):[4][19][20][21][22] Objective: To
determine the concentration of a substance that immobilizes 50% of the Daphnia population
(EC50). Methodology:

¢ Test Organism:Daphnia magna (a small crustacean) is the standard test organism.

o Exposure: Young daphnids (<24 hours old) are exposed to a series of fungicide
concentrations for 48 hours.

o Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.
o Data Analysis: The EC50 value is calculated.

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (e.g., OECD 201):[3][23][24][25][26]
Objective: To determine the effect of a substance on the growth of algae. Methodology:

o Test Organism: A species of green algae, such as Pseudokirchneriella subcapitata, is used.

o Exposure: Algal cultures are exposed to various concentrations of the fungicide for 72 hours
under continuous light and controlled temperature.

o Measurement: Algal growth (biomass) is measured at set intervals.

o Data Analysis: The concentration that causes a 50% reduction in the growth rate (ErC50) is
calculated.

Earthworm, Reproduction Test (e.g., OECD 222):[8][27][28][29][30] Objective: To assess the
effects of a substance on the reproduction and mortality of earthworms. Methodology:

o Test Organism:Eisenia fetida is a commonly used earthworm species.
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o Exposure: Adult earthworms are exposed to the fungicide mixed into artificial soil for 28
days, during which mortality and weight changes are assessed.

» Reproduction Assessment: The adult worms are removed, and the soil is incubated for
another 28 days to allow cocoons to hatch. The number of juvenile worms is then counted.

o Data Analysis: The No Observed Effect Concentration (NOEC) and the concentration
causing a 50% reduction in reproduction (EC50) are determined.

Signaling Pathways and Mechanisms of Non-Target
Toxicity
The toxicity of fungicides to non-target organisms is a direct consequence of their interaction

with essential biological pathways. Understanding these mechanisms is critical for predicting

and mitigating environmental risk.

Tridemorph and Epoxiconazole: Sterol Biosynthesis
Inhibition

Tridemorph and Epoxiconazole both inhibit ergosterol biosynthesis, a crucial component of
fungal cell membranes. In non-target organisms, particularly vertebrates, these fungicides can

interfere with the synthesis of endogenous sterols, such as cholesterol and steroid hormones.
This can lead to endocrine-disrupting effects.
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Azoxystrobin, Boscalid, and Pyraclostrobin:
Mitochondrial Respiration Inhibition

These newer fungicides target the mitochondrial electron transport chain, a fundamental
process for energy production in most living organisms.

o Azoxystrobin and Pyraclostrobin (Qols): Inhibit Complex Il (cytochrome bcl complex).
o Boscalid (SDHI): Inhibits Complex Il (succinate dehydrogenase).

Inhibition of these complexes disrupts ATP synthesis, leading to cellular energy depletion and
the generation of reactive oxygen species (ROS), which can cause oxidative stress and
damage to cellular components.

(Cytochrome bc1)

Azoxystrobin inhibits
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Mitochondrial Respiration Inhibition Pathway

Conclusion

This comparative guide highlights the distinct environmental profiles of Tridemorph and a
selection of newer fungicides. While newer fungicides are often more targeted in their mode of
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action and applied at lower rates, this does not inherently make them environmentally benign.

o Tridemorph presents concerns due to its potential for reproductive toxicity and its hazard to
aquatic life. Its persistence in soil is generally lower than some newer fungicides.

 Strobilurins (Azoxystrobin and Pyraclostrobin) are highly effective but can be very toxic to
aguatic organisms. Their disruption of the mitochondrial electron transport chain is a non-
selective mechanism that can impact a wide range of non-target species.

o Boscalid (SDHI) exhibits high persistence in soil, which can lead to long-term exposure for
soil-dwelling organisms and potential impacts on soil microbial communities.[19] Its aquatic
toxicity varies depending on the organism.

o Epoxiconazole (Triazole), like Tridemorph, can act as an endocrine disruptor. It is also
highly toxic to algae.

The choice of a fungicide should not be based solely on its efficacy against target pathogens
but must also involve a thorough assessment of its environmental fate and ecotoxicological
profile. For researchers and professionals in drug development, this guide underscores the
importance of designing fungicides with not only novel modes of action but also improved
environmental safety profiles. Future research should focus on developing fungicides that are
highly specific to fungal targets, readily biodegradable, and have minimal impact on non-target
organisms and ecosystem functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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